Cas no 649739-41-3 (Ethanethiol, 2-[4-(octyloxy)phenoxy]-)

Ethanethiol, 2-[4-(octyloxy)phenoxy]- structure
649739-41-3 structure
Product Name:Ethanethiol, 2-[4-(octyloxy)phenoxy]-
CAS No:649739-41-3
MF:C16H26O2S
MW:282.441443920136
CID:410254
PubChem ID:71377692
Update Time:2025-04-19

Ethanethiol, 2-[4-(octyloxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanethiol, 2-[4-(octyloxy)phenoxy]-
    • 2-(4-octoxyphenoxy)ethanethiol
    • 649739-41-3
    • 2-[4-(Octyloxy)phenoxy]ethane-1-thiol
    • DTXSID00800325
    • Inchi: 1S/C16H26O2S/c1-2-3-4-5-6-7-12-17-15-8-10-16(11-9-15)18-13-14-19/h8-11,19H,2-7,12-14H2,1H3
    • InChI Key: YRHAFPHWTNCZKQ-UHFFFAOYSA-N
    • SMILES: SCCOC1C=CC(=CC=1)OCCCCCCCC

Computed Properties

  • Exact Mass: 282.16548
  • Monoisotopic Mass: 282.16535124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 19.5Ų

Experimental Properties

  • PSA: 18.46
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